Cas no 1904375-51-4 (N-({2,3'-bipyridine-4-yl}methyl)-2-(2-methylphenoxy)acetamide)

• Product Name: N-({2,3'-bipyridine-4-yl}methyl)-2-(2-methylphenoxy)acetamide
• CAS No: 1904375-51-4
• MF: C₂₀H₁₉N₃O₂
• MW: 333.383764505386
• CID: 6082051
• PubChem ID: 92120096
• Update Time: 2025-05-19

N-({2,3'-bipyridine-4-yl}methyl)-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-({2,3'-bipyridine-4-yl}methyl)-2-(2-methylphenoxy)acetamide
• 2-(2-methylphenoxy)-N-[(2-pyridin-3-ylpyridin-4-yl)methyl]acetamide
• AKOS025381549
• 1904375-51-4
• N-([2,3'-bipyridin]-4-ylmethyl)-2-(o-tolyloxy)acetamide
• N-({[2,3'-bipyridine]-4-yl}methyl)-2-(2-methylphenoxy)acetamide
• F6514-8615

• Inchi： 1S/C20H19N3O2/c1-15-5-2-3-7-19(15)25-14-20(24)23-12-16-8-10-22-18(11-16)17-6-4-9-21-13-17/h2-11,13H,12,14H2,1H3,(H,23,24)
• InChI Key： QRIDLZCMNDOVCM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)CC(NCC1C=CN=C(C2C=NC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 333.147726857g/mol
• Monoisotopic Mass: 333.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.1Ų

Additional information on N-({2,3'-bipyridine-4-yl}methyl)-2-(2-methylphenoxy)acetamide

Comprehensive Overview of N-({2,3'-bipyridine-4-yl}methyl)-2-(2-methylphenoxy)acetamide (CAS No. 1904375-51-4)

N-({2,3'-bipyridine-4-yl}methyl)-2-(2-methylphenoxy)acetamide, with the CAS number 1904375-51-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bipyridine and phenoxyacetamide structural motifs, exhibits potential applications in drug discovery and development. Its molecular structure combines a 2,3'-bipyridine core with a 2-methylphenoxy side chain, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like N-({2,3'-bipyridine-4-yl}methyl)-2-(2-methylphenoxy)acetamide has surged due to their role in targeting enzyme inhibition and receptor modulation. Researchers are particularly interested in its potential to interact with kinase proteins, which are critical in cancer therapy and inflammatory diseases. The compound's bipyridine moiety is known for its metal-chelating properties, which could be leveraged in catalysis or diagnostic imaging applications.

The synthesis of CAS 1904375-51-4 involves multi-step organic reactions, including amidation and etherification, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity. Given the growing interest in personalized medicine, this compound's adaptability for structure-activity relationship (SAR) studies makes it a valuable tool for medicinal chemists.

From an industrial perspective, N-({2,3'-bipyridine-4-yl}methyl)-2-(2-methylphenoxy)acetamide aligns with the trend toward green chemistry and sustainable synthesis. Its potential as a building block for biodegradable materials or eco-friendly catalysts is under exploration. Additionally, its compatibility with high-throughput screening platforms enhances its utility in drug discovery pipelines.

As the scientific community continues to explore small-molecule therapeutics, compounds like CAS 1904375-51-4 are likely to play a pivotal role. Its molecular diversity and functional group compatibility make it a candidate for addressing unmet medical needs, such as neurodegenerative disorders and metabolic syndromes. Future research may focus on optimizing its pharmacokinetic properties and bioavailability to enhance therapeutic efficacy.

In summary, N-({2,3'-bipyridine-4-yl}methyl)-2-(2-methylphenoxy)acetamide represents a promising avenue for interdisciplinary research, bridging organic chemistry, pharmacology, and materials science. Its CAS number 1904375-51-4 serves as a key identifier for researchers and manufacturers seeking innovative solutions in life sciences and beyond.